Cas no 97018-15-0 (10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine)

• Product name: 10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
• CAS No: 97018-15-0
• MF: C₂₁H₂₆N₂OS
• MW: 354.508944034576
• CID: 1988159
• PubChem ID: 3024720

10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 10-[3-(4-methoxypiperidin-1-yl)propyl]-10H-phenothiazine
• 10-[3-(4-methoxypiperidin-1-yl)propyl]phenothiazine
• Phenothiazine, 10-(3-(4-methoxypiperidino)propyl)-
• DTXSID60242666
• BRN 0762042
• 10-(3-(4-Methoxypiperidino)propyl)phenothiazine
• DTXCID90165157
• 97018-15-0

• Inchi： InChI=1S/C21H26N2OS/c1-24-17-11-15-22(16-12-17)13-6-14-23-18-7-2-4-9-20(18)25-21-10-5-3-8-19(21)23/h2-5,7-10,17H,6,11-16H2,1H3
• InChI Key： XGLRHXDUOQZXGK-UHFFFAOYSA-N
• SMILES： COC1CCN(CC1)CCCN2C3=CC=CC=C3SC4=CC=CC=C42

Computed Properties

• Exact Mass: 354.17658463Da
• Monoisotopic Mass: 354.17658463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41Ų